Cas no 349102-18-7 ((1S,2S,3R)-2-amino-3-hydroxycyclobutane-1-carboxylic acid)

• Product Name: (1S,2S,3R)-2-amino-3-hydroxycyclobutane-1-carboxylic acid
• CAS No: 349102-18-7
• MF: C₅H₉NO₃
• MW: 131.129861593246
• MDL: MFCD18835280
• CID: 302736
• PubChem ID: 45089093
• Update Time: 2025-06-08

(1S,2S,3R)-2-amino-3-hydroxycyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Cyclobutanecarboxylicacid, 2-amino-3-hydroxy-, (1S,2S,3R)-
• Cyclobutanecarboxylic acid, 2-amino-3-hydroxy-, (1S,2S,3R)- (9CI)
• (1S,2S,3R)-2-amino-3-hydroxycyclobutane-1-carboxylic acid
• AMY503
• DTXSID00666387
• (1S,2S,3R)-2-Amino-3-hydroxycyclobutanecarboxylic acid
• 349102-18-7

• MDL： MFCD18835280
• Inchi： 1S/C5H9NO3/c6-4-2(5(8)9)1-3(4)7/h2-4,7H,1,6H2,(H,8,9)/t2-,3+,4-/m0/s1
• InChI Key： GSVBSCHJNFKMTR-NUNKFHFFSA-N
• SMILES： O[C@@H]1C[C@H](C(=O)O)[C@@H]1N

Computed Properties

• Exact Mass: 131.05827
• Monoisotopic Mass: 131.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.3
• Topological Polar Surface Area: 83.6Ų

Experimental Properties

• PSA: 83.55

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (1S,2S,3R)-2-amino-3-hydroxycyclobutane-1-carboxylic acid

Comprehensive Overview of (1S,2S,3R)-2-amino-3-hydroxycyclobutane-1-carboxylic acid (CAS No. 349102-18-7)

The compound (1S,2S,3R)-2-amino-3-hydroxycyclobutane-1-carboxylic acid (CAS No. 349102-18-7) is a structurally unique cyclobutane derivative with significant potential in pharmaceutical and biochemical research. Its distinct stereochemistry, featuring amino and hydroxy functional groups, makes it a valuable building block for drug discovery and enzyme inhibition studies. Researchers are increasingly interested in this molecule due to its role in modulating biological pathways, particularly in the context of metabolic disorders and neurological research.

In recent years, the demand for chiral building blocks like (1S,2S,3R)-2-amino-3-hydroxycyclobutane-1-carboxylic acid has surged, driven by advancements in asymmetric synthesis and peptide mimetics. This compound’s rigid cyclobutane ring offers conformational constraints that are highly desirable in designing bioactive molecules. Its CAS No. 349102-18-7 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry and bioconjugation applications.

One of the most discussed topics in scientific forums is the compound’s potential as a protease inhibitor scaffold. Its hydroxy and amino groups enable hydrogen bonding interactions, critical for binding to enzymatic active sites. This property aligns with current trends in targeted therapy, where researchers seek molecules with high specificity for disease-related proteins. Additionally, its stability under physiological conditions makes it a candidate for prodrug development.

The synthesis of (1S,2S,3R)-2-amino-3-hydroxycyclobutane-1-carboxylic acid often involves stereoselective methods, a hot topic in green chemistry circles. Optimizing its production to reduce waste and improve yield is a key focus, especially for industrial-scale applications. Environmental sustainability in chemical synthesis is a growing concern, and this compound’s efficient preparation could set a benchmark for eco-friendly manufacturing.

Another area of interest is the compound’s role in structural biology. Its cyclobutane core is used to study protein-ligand interactions via X-ray crystallography and NMR spectroscopy. These techniques are pivotal in understanding molecular recognition, a cornerstone of modern drug design. The compound’s CAS No. 349102-18-7 is often cited in publications exploring conformational analysis and enzyme kinetics.

From a commercial perspective, (1S,2S,3R)-2-amino-3-hydroxycyclobutane-1-carboxylic acid is listed in catalogs of specialty chemicals, catering to pharmaceutical intermediates and research reagents. Its pricing and availability are frequently queried, indicating robust market interest. Suppliers emphasize its high purity (>98%) and compliance with Good Manufacturing Practices (GMP), ensuring reliability for critical applications.

In summary, (1S,2S,3R)-2-amino-3-hydroxycyclobutane-1-carboxylic acid (CAS No. 349102-18-7) is a multifaceted compound with broad utility in drug discovery, biochemical research, and material science. Its unique structure and functional groups continue to inspire innovations across scientific disciplines, making it a subject of enduring relevance.